Cas no 1805440-78-1 (4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid
• CAS No: 1805440-78-1
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4882906
• Update Time: 2025-06-11

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6F3NO3/c1-15-3-2-12-6(8(13)14)5(9)4(3)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： XWOMWNWGFGIBHZ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=NC=C(C=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid

Comprehensive Overview of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid (CAS No. 1805440-78-1)

4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid (CAS No. 1805440-78-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a pyridine-2-carboxylic acid backbone, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in developing kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent enzymes. The compound's CAS No. 1805440-78-1 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening.

From a synthetic perspective, the introduction of difluoromethyl and fluoro groups into the pyridine ring enhances the compound's lipophilicity and electronic properties, making it a valuable scaffold for structure-activity relationship (SAR) studies. Recent publications highlight its utility in optimizing crop protection chemicals, where fluorinated pyridines act as key intermediates for herbicides and fungicides. This aligns with the agrochemical industry's focus on sustainable and efficient solutions.

In the context of green chemistry, the synthesis of 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid has been explored using catalytic fluorination methods to minimize waste and improve atom economy. This approach resonates with the pharmaceutical industry's push toward environmentally friendly processes. Additionally, its carboxylic acid moiety allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties.

The compound's physicochemical properties, such as its logP and pKa, are frequently analyzed in computational chemistry studies to predict its behavior in biological systems. These analyses are crucial for drug-likeness assessments, a topic of high interest in AI-driven drug discovery. Tools like AlphaFold and molecular docking simulations often incorporate such fluorinated scaffolds to explore novel binding modes.

Beyond pharmaceuticals, 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid has potential applications in material science, particularly in the design of fluorinated polymers and liquid crystals. Its ability to modulate electronic and steric properties makes it a candidate for advanced functional materials. This versatility has sparked collaborations between academia and industry to explore its full potential.

In summary, 4-(Difluoromethyl)-3-fluoro-5-methoxypyridine-2-carboxylic acid (CAS No. 1805440-78-1) represents a multifaceted compound with broad applicability in life sciences and materials engineering. Its unique structural features and synthetic adaptability position it as a valuable asset in addressing contemporary challenges in drug development and sustainable chemistry.